Cas no 1806258-09-2 (Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate)

Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety—provide multiple reactive sites for further functionalization, enabling diverse derivatization pathways. The presence of both electron-withdrawing (trifluoromethoxy) and halogen (iodo, chloro) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it valuable for constructing complex heterocyclic frameworks. The methyl ester group further facilitates hydrolysis or transesterification for downstream modifications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its modular reactivity and structural flexibility.

Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate structure

1806258-09-2 structure

Product Name:Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

CAS No:1806258-09-2

MF:C₉H₆ClF₃INO₃

MW:395.501524448395

CID:4837284

Update Time:2025-06-14

Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate
- Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)5-4(2-10)3-15-7(14)6(5)18-9(11,12)13/h3H,2H2,1H3
- InChI Key： FUHXSEBXULLOBR-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(=O)OC)=C(C=N1)CCl)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 3
Topological Polar Surface Area: 48.4

Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089366-1g	Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate	1806258-09-2	97%	1g	$1,445.30	2022-03-31

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Additional information on Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806258-09-2)

Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806258-09-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloromethyl group and methyl carboxylate moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are crucial for developing next-generation therapeutics. Researchers frequently search for terms like "synthesis of trifluoromethoxy pyridines" or "applications of iodopyridine carboxylates," reflecting the growing interest in this chemical space. The compound’s CAS No. 1806258-09-2 is often referenced in patents and academic papers, underscoring its importance in modern organic chemistry.

One of the standout features of Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is its reactivity profile. The chloromethyl group allows for further functionalization, enabling the creation of diverse molecular architectures. This property aligns with the current trend in click chemistry and fragment-based drug design, where modular synthesis is paramount. Additionally, the trifluoromethoxy group contributes to the compound’s electron-withdrawing effects, which can influence the pharmacokinetics of derived molecules.

From an industrial perspective, this compound is often discussed in contexts such as "scale-up of pyridine intermediates" and "green chemistry approaches for halogenated compounds." Environmental and regulatory concerns have driven innovations in sustainable synthesis methods, and CAS No. 1806258-09-2 is no exception. Researchers are exploring catalytic processes and solvent-free reactions to minimize waste and improve efficiency.

The analytical characterization of Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Questions such as "how to purify iodopyridine derivatives" or "stability of trifluoromethoxy compounds" are common among chemists working with this material.

In summary, Methyl 5-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806258-09-2) represents a pivotal intermediate in the realm of heterocyclic chemistry. Its multifaceted reactivity and applicability in drug development make it a subject of ongoing research. As the scientific community continues to explore fluorine-containing scaffolds and halogenated building blocks, this compound will likely remain a cornerstone in innovative synthetic strategies.